Cas no 5580-07-4 (2-benzyl-4-methylphthalazin-1(2H)-one)

• Product Name: 2-benzyl-4-methylphthalazin-1(2H)-one
• CAS No: 5580-07-4
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 1595542
• PubChem ID: 5341126
• Update Time: 2025-04-21

2-benzyl-4-methylphthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4-methylphthalazin-1(2H)-one
• AKOS034700343
• 2-benzyl-4-methyl-1(2H)-phthalazinone
• 5580-07-4
• BIM-0025381.P001
• DTXSID10416971
• 2-benzyl-4-methylphthalazin-1-one
• CBMicro_025570
• SR-01000214367-1
• SR-01000214367
• SCHEMBL24000166
• Oprea1_523371
• CCG-12420

• Inchi： 1S/C16H14N2O/c1-12-14-9-5-6-10-15(14)16(19)18(17-12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： PISDLQARHRQTLY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.15
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 210°C
• Refractive Index: 1.622
• PSA: 32.67